3-Trifluoromethyl-4'-hydroxy-alpha-ethylbenzhydrol

• CAS No.: 67244-23-9
• Molecular Formula: C16H15F3O2
• Molecular Weight: 296.28 g/mol
• IUPAC Name: 4-[1-hydroxy-1-[3-(trifluoromethyl)phenyl]propyl]phenol
• InChI: InChI=1S/C16H15F3O2/c1-2-15(21,11-6-8-14(20)9-7-11)12-4-3-5-13(10-12)16(17,18)19/h3-10,20-21H,2H2,1H3
• InChI Key: UHVWBUKIOKXMIB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)O)(C2=CC(=CC=C2)C(F)(F)F)O

Description

3-Trifluoromethyl-4'-hydroxy-alpha-ethylbenzhydrol is a useful research compound. Its molecular formula is C16H15F3O2 and its molecular weight is 296.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

54.1 g. of 3-trifluoromethyl-4'-benzyloxy-α-ethyl-benzhydrol in 541 ml. of methanol are hydrogenated under atmospheric pressure, in the presence of 27.1 g. of a 10% palladium-on-charcoal catalyst. When the uptake of the calculated amount of hydrogen is complete, the catalyst is filtered off, and the solvent is distilled off under reduced pressure. The crude product is decoloured with charcoal in ethyl acetate, and recrystallized from a mixture of ethyl acetate and n-hexane. 30.8 g. of the named compound are obtained, melting at 102.5° to 103° C.